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Compound of Interest

Compound Name: Dimethyl octadecylphosphonate

Cat. No.: B1634254

A Comparative Guide to Dimethyl
Octadecylphosphonate from Various Suppliers

For researchers, scientists, and professionals in drug development, the purity and consistency
of chemical reagents are paramount. This guide provides a comprehensive cross-referencing
of publicly available data for Dimethyl octadecylphosphonate (CAS No. 25371-54-4) from
various suppliers. While direct comparative purity data is often proprietary, this guide
summarizes available physical and chemical properties and outlines the standard analytical
methods used for quality control, providing a framework for informed purchasing decisions.

Data Presentation: A Side-by-Side Look

The following table summarizes the quantitative data for Dimethyl octadecylphosphonate
gathered from prominent chemical suppliers and public databases. This allows for a quick and
easy comparison of the key physical properties of the compound.
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Property BOC Sciences  Alfa Chemistry PubChem ChemBK
Molecular
C20H4303P[1] C20H4303P[2] C20H4303P[3] C20H4303P
Formula
Molecular Weight  362.53 g/mol [1] 362.53 g/mol 362.5 g/mol [3] 362.53 g/mol
N , 437.0£14.0°C at N -~ N
Boiling Point Not specified Not specified Not specified
760 mmHg[1]
_ 0.916+0.06 N _ N
Density Not specified Not specified Not specified
g/cm3 [1]
o N o Colorless to light
Appearance Liquid[1] Not specified Liquid[3] o
yellow oily liquid
1- 1- 1-
dimeth h dimeth h dimeth h dimethyl
imethoxyphos imethoxyphos imethoxyphos
IUPAC Name yprosp yphosp yphosp octadecylphosph
horyloctadecane[  horyloctadecane[  horyloctadecane[ .
ate
1] 2] 3]

Experimental Protocols for Quality Assessment

Ensuring the purity and structural integrity of Dimethyl octadecylphosphonate requires
rigorous analytical testing. While suppliers may not always publish their full analytical data, they
typically adhere to standard characterization methods. Below are detailed methodologies for
key experiments commonly used for the quality control of phosphonate compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure and assess the purity of Dimethyl
octadecylphosphonate. Both *H NMR and 3P NMR are crucial for the unambiguous
identification of the compound and its potential phosphorus-containing impurities.

Methodology:

o Sample Preparation: Dissolve 10-20 mg of the Dimethyl octadecylphosphonate sample in
approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCIs).

e Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).
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e 'H NMR Analysis:
o Acquire a standard proton spectrum.

o Expected signals would include multiplets corresponding to the long octadecyl chain, and
a characteristic doublet for the methoxy protons coupled to the phosphorus atom.

e 31p NMR Analysis:
o Acquire a proton-decoupled phosphorus spectrum.

o Asingle peak is expected for Dimethyl octadecylphosphonate. The chemical shift is a
key indicator of the phosphorus environment.

o The absence of other signals suggests high purity with respect to other phosphorus-
containing species.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the Dimethyl octadecylphosphonate
molecule.

Methodology:

o Sample Preparation: As Dimethyl octadecylphosphonate is a liquid, a small drop can be
placed directly on the ATR crystal of the FTIR spectrometer.

 Instrumentation: A standard FTIR spectrometer with an Attenuated Total Reflectance (ATR)
accessory.

o Data Acquisition:

o

Record a background spectrum of the clean ATR crystal.

[¢]

Record the spectrum of the sample.

[¢]

Characteristic absorption bands to look for include:

» C-H stretching from the alkyl chain.
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» P=0 stretching, a strong band characteristic of phosphonates.

» P-O-C stretching.

Mass Spectrometry (MS) coupled with Gas
Chromatography (GC-MS)

Objective: To determine the molecular weight of Dimethyl octadecylphosphonate and to
identify and quantify any volatile impurities.

Methodology:

o Sample Preparation: Dilute the Dimethyl octadecylphosphonate sample in a suitable
volatile solvent (e.g., hexane or ethyl acetate).

e Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer.
e GC Conditions:

o Column: A non-polar capillary column is typically used for the separation of long-chain
alkyl compounds.

o Injector Temperature: Set to a temperature that ensures complete volatilization without
thermal degradation.

o Oven Program: A temperature gradient is used to elute compounds with different boiling
points.

e MS Conditions:
o lonization Mode: Electron lonization (EIl) is commonly used.

o Mass Analyzer: A quadrupole or time-of-flight analyzer is used to separate ions based on
their mass-to-charge ratio.

o Data Analysis:

o The retention time from the GC provides information on the compound's volatility.
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o The mass spectrum will show the molecular ion peak (M+) corresponding to the molecular
weight of Dimethyl octadecylphosphonate, as well as characteristic fragmentation
patterns that can be used to confirm its structure.

o The purity can be estimated by comparing the peak area of the main compound to the
total area of all detected peaks.

Visualizing the Cross-Referencing Workflow

The process of cross-referencing data from different suppliers to make an informed decision
can be visualized as a logical workflow.
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Public Databases (e.g., PubChem)

Comparative Analysis

Supplier B Website/Data > Physical & Chemical Properties Decision Making

A
—‘ | »S Informed Purchasing Decision

Stated QC Methods

Supplier A Website/Data

Yy
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Caption: Logical workflow for cross-referencing supplier data.

Conclusion

While a definitive, side-by-side comparison of purity percentages for Dimethyl

octadecylphosphonate from different suppliers is challenging based on publicly available
information, a thorough review of the provided physical and chemical data, coupled with an
understanding of the standard analytical techniques used for quality control, can empower
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researchers to make more informed procurement decisions. It is always recommended to
request a Certificate of Analysis (CoA) from the supplier for batch-specific data to ensure the
product meets the stringent requirements of your research and development endeavors.[4]
Suppliers like BOC Sciences emphasize their cGMP-compliant production and quality control
systems, which suggests a high level of product scrutiny.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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